Cas no 120347-74-2 ((piperidin-3-yl)boronic acid)

• Product Name: (piperidin-3-yl)boronic acid
• CAS No: 120347-74-2
• MF: C₅H₁₂BNO₂
• MW: 128.965281486511
• MDL: MFCD13183907
• CID: 2891236
• PubChem ID: 14026846
• Update Time: 2025-10-18

(piperidin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• PIPERIDINE-3-BORONIC ACID
• Boronic acid, B-3-piperidinyl-
• Piperidin-3-ylboronic acid
• (piperidin-3-yl)boronic acid
• SCHEMBL177476
• 120347-74-2
• EN300-187039
• Boronic acid, 3-piperidinyl-
• KOVMPQUWDMHCQP-UHFFFAOYSA-N
• starbld0009188

• MDL： MFCD13183907
• Inchi： 1S/C5H12BNO2/c8-6(9)5-2-1-3-7-4-5/h5,7-9H,1-4H2
• InChI Key： KOVMPQUWDMHCQP-UHFFFAOYSA-N
• SMILES： N1CCCC(B(O)O)C1

Computed Properties

• Exact Mass: 129.0961088g/mol
• Monoisotopic Mass: 129.0961088g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (piperidin-3-yl)boronic acid

Comprehensive Overview of (piperidin-3-yl)boronic acid (CAS No. 120347-74-2): Properties, Applications, and Research Insights

(Piperidin-3-yl)boronic acid (CAS No. 120347-74-2) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and organic synthesis research. This compound, characterized by its piperidine scaffold and boronic acid functional group, serves as a versatile building block in drug discovery and material science. Its unique structure enables applications in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern C-C bond formation methodologies.

The growing interest in boronic acid compounds like (piperidin-3-yl)boronic acid stems from their role in developing enzyme inhibitors and bioconjugation probes. Researchers frequently search for "boronic acid drug candidates" or "piperidine-based pharmaceuticals," reflecting its relevance in targeting diseases such as cancer and metabolic disorders. Recent studies highlight its potential in proteasome inhibition and glycoprotein recognition, aligning with trends in precision medicine.

From a synthetic perspective, CAS 120347-74-2 is valued for its stability and reactivity under mild conditions. Its boron-containing moiety facilitates chemo-selective transformations, making it ideal for constructing complex molecules. Industry professionals often inquire about "boronic acid handling protocols" or "piperidine derivatives solubility," underscoring the need for practical data on its physicochemical properties (e.g., solubility in polar aprotic solvents).

Environmental and green chemistry applications are emerging areas for (piperidin-3-yl)boronic acid. With increasing searches for "sustainable boronic acid synthesis," this compound’s role in catalyst recycling and low-waste processes is being explored. Its compatibility with water-based reaction systems further enhances its appeal for eco-friendly manufacturing.

Analytical techniques for characterizing 120347-74-2 include NMR spectroscopy (particularly 11B NMR) and HPLC purity analysis. Common queries like "boronic acid stability in DMSO" or "piperidine derivative storage" emphasize the importance of proper handling to preserve its integrity. The compound’s crystalline form and hygroscopic nature require inert atmosphere storage, a detail critical for reproducibility in research.

In summary, (piperidin-3-yl)boronic acid (CAS No. 120347-74-2) bridges multiple disciplines—from medicinal chemistry to materials engineering. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a key player in advancing small-molecule therapeutics and smart materials. As research evolves, this compound continues to answer pressing questions in molecular design and catalytic innovation.